Cas no 1263400-54-9 (6-Ethenylpyrimidin-4-amine)

• Product Name: 6-Ethenylpyrimidin-4-amine
• CAS No: 1263400-54-9
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD24387273
• CID: 4781334
• Update Time: 2025-05-24

6-Ethenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethenylpyrimidin-4-amine
• 6-vinylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-ethenyl-
• 6-Vinylpyrimidin-4-ylamine
• 6-Ethenylpyrimidin-4-amine

• MDL： MFCD24387273
• Inchi： 1S/C6H7N3/c1-2-5-3-6(7)9-4-8-5/h2-4H,1H2,(H2,7,8,9)
• InChI Key： BGJAVMWCKVVNNF-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1C=C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8

Additional information on 6-Ethenylpyrimidin-4-amine

6-Ethenylpyrimidin-4-amine (CAS No. 1263400-54-9): A Comprehensive Overview

6-Ethenylpyrimidin-4-amine (CAS No. 1263400-54-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine structure and ethenyl group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 6-Ethenylpyrimidin-4-amine is defined by its molecular formula C₇H₉N₃. The presence of the ethenyl group (C₂H₃) and the pyrimidine ring (C₄H₄N₂) imparts distinct chemical properties that are crucial for its biological activity. The pyrimidine ring is a common motif in many biologically active molecules, including nucleic acids and various drugs, making it a focal point for drug design and development.

In recent years, 6-Ethenylpyrimidin-4-amine has been extensively studied for its potential as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the disruption of viral replication processes, specifically by interfering with viral RNA synthesis.

Beyond its antiviral properties, 6-Ethenylpyrimidin-4-amine has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for combination therapy approaches.

The pharmacokinetic properties of 6-Ethenylpyrimidin-4-amine have been evaluated in preclinical studies. These studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound could be suitable for further development as a therapeutic agent. Additionally, preliminary toxicity assessments have indicated low toxicity at therapeutic doses, which is a crucial factor for drug safety.

In the context of drug discovery and development, 6-Ethenylpyrimidin-4-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and multifaceted biological activities make it a valuable starting point for the design of novel drugs with improved efficacy and safety profiles. Ongoing research is focused on optimizing the compound's pharmacological properties through structural modifications and combination strategies.

The potential applications of 6-Ethenylpyrimidin-4-amine extend beyond traditional therapeutic areas. For instance, recent studies have explored its use in agricultural applications as a plant growth regulator. The compound's ability to modulate plant hormone signaling pathways has shown promise in enhancing crop yields and improving resistance to environmental stresses.

In conclusion, 6-Ethenylpyrimidin-4-amine (CAS No. 1263400-54-9) is a multifunctional compound with a wide range of potential applications in medicine, agriculture, and beyond. Its unique chemical structure and diverse biological activities make it an important molecule for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, the future prospects for this compound appear promising.